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Executive Summary
Anhydrous potassium carbonate (K₂CO₃) is a chemical compound widely recognized for its

pronounced hygroscopic and deliquescent properties.[1][2][3] This technical guide provides a

comprehensive overview of the mechanisms, quantitative data, and experimental

methodologies related to its ability to absorb atmospheric moisture. For professionals in

research and pharmaceutical development, a thorough understanding of this characteristic is

critical for applications ranging from its use as a mild drying agent to ensuring the stability of

formulations.[4][5] This document consolidates key technical data, details experimental

protocols for characterization, and provides visual representations of the underlying processes

to serve as an essential resource.

Introduction to Hygroscopicity and Deliquescence
Hygroscopicity refers to the ability of a substance to attract and hold water molecules from the

surrounding environment. Anhydrous potassium carbonate is highly hygroscopic, readily

absorbing moisture from the air.[6][7][8] This property progresses to deliquescence, a process

where the substance absorbs enough water to dissolve and form an aqueous solution.[9]

Potassium carbonate is often observed as a damp or wet solid due to this characteristic.[1]
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The strong affinity for water makes it an effective, yet gentle, desiccant in various laboratory

and industrial settings.[4][10]

Quantitative Analysis of Water Sorption
The hygroscopic nature of potassium carbonate can be quantified through several key

parameters, including its water solubility, the equilibrium relative humidity over its saturated

solution, and its water activity. These values are crucial for predicting its behavior as a

desiccant and for controlling humidity in sensitive applications.

Solubility Data
The high solubility of potassium carbonate in water is fundamental to its deliquescence. The

dissolution in water is an exothermic process.[10][11]

Temperature (°C) Solubility (g / 100 mL H₂O)

20 110.3[1]

100 149.2[1]

Table 1: Solubility of Anhydrous Potassium

Carbonate in Water.

Equilibrium Relative Humidity and Water Activity
A saturated solution of potassium carbonate will maintain a specific equilibrium relative

humidity (ERH) in a closed environment. This value, also known as the deliquescence point, is

the threshold humidity above which the anhydrous salt will begin to absorb atmospheric water.

[12]
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Parameter Value Temperature

Equilibrium Relative Humidity

(ERH)
~44% 20°C[12]

Equilibrium Relative Humidity

(ERH)
43% 25°C

Table 2: Equilibrium Relative

Humidity of Saturated

Potassium Carbonate

Solutions.

Water activity (a_w) is a measure of the energy status of the water in a system. The data below

further characterizes the interaction of potassium carbonate with water at various

temperatures.

Temperature (°C) Water Activity (a_w) of Saturated Solution

5 0.438

15 0.434

25 0.432

35 0.428

Table 3: Water Activity of Saturated Potassium

Carbonate Solutions at Different Temperatures.

[13]

Mechanism of Hydration
The absorption of water by anhydrous potassium carbonate is a multi-step process involving

surface adsorption, dissolution, and the formation of crystalline hydrates.[14]

Surface Adsorption: Water molecules from the atmosphere first adsorb onto the surface of

the anhydrous K₂CO₃ crystals.[15] First-principles simulations indicate that water molecules
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preferentially adsorb on specific sites, forming hydrogen and ionic bonds with the crystal

lattice.[15]

Formation of Hydrates: As more water is absorbed, the anhydrous salt hydrates to form

crystalline structures that incorporate water molecules. The most common and stable

hydrate is potassium carbonate sesquihydrate (K₂CO₃·1.5H₂O).[11][16][17] Other hydrates,

such as the monohydrate and hexahydrate, can also exist under specific conditions.[18][19]

Deliquescence: When the ambient relative humidity exceeds the ERH of the saturated

solution (~44% at 20°C), the salt will continue to absorb water until it fully dissolves, forming

a liquid solution.[12][20]

The primary hydration reaction is as follows: K₂CO₃ (s) + 1.5 H₂O (g) ⇌ K₂CO₃·1.5H₂O (s)

This reaction is exothermic, releasing heat as the hydration occurs.[11]

Anhydrous K₂CO₃ (s)
Surface Adsorption
of H₂O Molecules

 H₂O (g)
(RH < 44%)

Potassium Carbonate
Sesquihydrate

(K₂CO₃·1.5H₂O) (s)

Aqueous Solution
of K₂CO₃

 H₂O (g)
(RH > 44%)

Click to download full resolution via product page

Hydration and Deliquescence Pathway of K₂CO₃.

Experimental Protocols for Determining
Hygroscopicity
Several established methods are used to quantitatively assess the hygroscopic nature of

materials like potassium carbonate.

Static Gravimetric (Desiccator) Method
This is a standard method for determining water vapor sorption isotherms.

Objective: To measure the equilibrium moisture content of a sample at various constant

relative humidity (RH) levels.

Apparatus:
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A series of airtight desiccators.

Saturated salt solutions to maintain constant RH (e.g., potassium carbonate itself for

~43% RH, sodium chloride for ~75% RH, potassium nitrate for ~93% RH).

Analytical balance.

Sample containers (e.g., weighing bottles).

Procedure:

Prepare saturated solutions of various salts and place them at the bottom of the

desiccators to create environments of known, constant RH.

Accurately weigh a pre-dried sample of anhydrous potassium carbonate and place it in a

weighing bottle.

Place the open weighing bottle containing the sample inside a desiccator.

Store the sealed desiccator at a constant temperature (e.g., 25°C ± 2°C).

Periodically remove the sample and weigh it, returning it quickly to the desiccator to

minimize exposure to ambient air.

Continue measurements until the sample weight becomes constant, indicating that

equilibrium has been reached.

Calculate the equilibrium moisture content as a percentage of the initial dry weight.

Repeat the process for different RH levels to construct a moisture sorption isotherm.
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Preparation

Equilibration

Calculation

Weigh Dry Sample
(W_initial)
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(Periodic Weighing)

Record Final Constant Weight
(W_final)

Calculate Equilibrium
Moisture Content (EMC)

Plot EMC vs. RH to
Generate Isotherm
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Workflow for Static Gravimetric Hygroscopicity Test.

Instrumental Methods
Modern analytical instruments offer more rapid and precise characterization.

Dynamic Vapor Sorption (DVS): A gravimetric technique that measures the uptake and loss

of water vapor by a sample exposed to a carrier gas of controlled relative humidity. This

automates the generation of sorption/desorption isotherms.
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Thermogravimetric Analysis (TGA): Coupled with a humidity generator, TGA can be used to

study hydration and dehydration kinetics.[14] It measures changes in sample mass as a

function of temperature and water vapor pressure, allowing for the determination of hydrate

stability and decomposition temperatures.[14][21]

Applications in Research and Development
The hygroscopic nature of anhydrous potassium carbonate is leveraged in several

applications:

Mild Drying Agent: It is widely used to remove trace amounts of water from organic solvents,

particularly ketones, alcohols, and amines.[4][5] Its basic nature makes it suitable for drying

neutral or basic organic phases and can neutralize small amounts of acidic impurities.[1][5]

However, it is not recommended for drying acidic compounds.[5]

Humidity Control: Saturated solutions of potassium carbonate can be used in desiccators

and climate-controlled chambers to maintain a constant relative humidity of approximately

43-44%.[12]

Chemical Synthesis: It acts as a mild base and buffering agent in reactions where pH control

is critical.[4] Its ability to absorb water produced during a reaction can also drive the

equilibrium forward.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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